N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide

• IUPAC Name: N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide
• InChI: InChI=1S/C13H13N3O3S/c1-9(17)14-13-11-7-20(18,19)8-12(11)15-16(13)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3,(H,14,17)
• InChI Key: FPCCCZMNZYCYFP-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C2CS(=O)(=O)CC2=NN1C3=CC=CC=C3
• Molecular Formula: C13H13N3O3S
• Molecular Weight: 291.33 g/mol

Description

N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide, also known as DTPA, is a novel compound that has gained attention in the scientific community due to its potential applications in drug discovery and development. DTPA is a thieno[3,4-c]pyrazole derivative that exhibits promising pharmacological properties, making it an attractive candidate for further research.

Mechanism of Action

The mechanism of action of N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide is not yet fully understood. However, it has been proposed that this compound exerts its biological effects by modulating various signaling pathways, including the MAPK/ERK and PI3K/AKT pathways. This compound has also been found to inhibit the activity of enzymes such as COX-2 and 5-LOX, which are involved in the inflammatory response.
Biochemical and Physiological Effects
This compound exhibits a range of biochemical and physiological effects. It has been found to inhibit tumor cell proliferation and induce apoptosis in various cancer cell lines. This compound also exhibits anti-inflammatory activity by reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. Moreover, this compound has been found to have a positive effect on the central nervous system, improving cognitive function and memory.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide in lab experiments is its broad spectrum of biological activities, making it a versatile compound for studying various biological processes. Moreover, this compound exhibits low toxicity, making it a safe compound to work with. However, one of the limitations of using this compound is its limited solubility in water, which can make it difficult to work with in some experiments.

Future Directions

There are several future directions for research on N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide. One area of interest is its potential application in the treatment of neurodegenerative disorders. Further studies are needed to fully understand the mechanism of action of this compound in the central nervous system and to determine its efficacy in animal models of neurodegenerative diseases. Another area of interest is the development of this compound derivatives with improved solubility and pharmacokinetic properties. These derivatives could be used to further explore the biological activities of this compound and to develop new drugs with improved efficacy and safety profiles.
Conclusion
In conclusion, this compound is a novel compound that exhibits promising pharmacological properties, making it an attractive candidate for further research in drug discovery and development. Its broad spectrum of biological activities, low toxicity, and positive effects on the central nervous system make it a versatile compound for studying various biological processes. Further research is needed to fully understand the mechanism of action of this compound and to explore its potential applications in the treatment of various diseases.

Synthesis Methods

The synthesis of N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide involves a multistep process that begins with the reaction of 2-phenylthioacetamide with ethyl acetoacetate to form 2-phenyl-3-thioacetyl-4,6-dihydrothieno[3,4-c]pyrazole. This intermediate is then cyclized with the help of sodium hydride to yield the final product, this compound.

Scientific Research Applications

N-(5,5-dioxo-2-phenyl-4,6-dihydrothieno[3,4-c]pyrazol-3-yl)acetamide has been extensively studied for its potential applications in drug discovery and development. It exhibits a broad spectrum of biological activities, including antitumor, anti-inflammatory, and antioxidant properties. This compound has also been found to have a positive effect on the central nervous system, making it a promising candidate for the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease.